Cas no 59167-81-6 (3(2H)-Oxazolecarboxamide, 4,5-diethyl-2-oxo-N-phenyl-)

• Product Name: 3(2H)-Oxazolecarboxamide, 4,5-diethyl-2-oxo-N-phenyl-
• CAS No: 59167-81-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 339647
• PubChem ID: 71443110
• Update Time: 2025-04-19

3(2H)-Oxazolecarboxamide, 4,5-diethyl-2-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Oxazolecarboxamide, 4,5-diethyl-2-oxo-N-phenyl-
• 4,5-diethyl-2-oxo-N-phenyl-1,3-oxazole-3-carboxamide
• 59167-81-6
• DTXSID40851952
• 4,5-Diethyl-2-oxo-N-phenyl-1,3-oxazole-3(2H)-carboxamide

• Inchi： 1S/C14H16N2O3/c1-3-11-12(4-2)19-14(18)16(11)13(17)15-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,15,17)
• InChI Key： SBEHCGSCMHGZGF-UHFFFAOYSA-N
• SMILES： O1C(N(C(NC2C=CC=CC=2)=O)C(CC)=C1CC)=O

Computed Properties

• Exact Mass: 260.11618
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64